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Introduction

Opal Blue SS, scientifically designated as C.I. Solvent Blue 23 and registered under CAS
number 2152-64-9, is a synthetic triarylmethane dye.[1][2] It is the hydrochloride salt of the free
base, Spirit Blue.[2][3] This lipophilic dye is characterized by its vibrant greenish-blue hue and
its solubility in organic solvents, while being insoluble in water.[1][3] These properties make it a
versatile colorant in various industrial and scientific applications. This guide provides a
comprehensive technical overview of Opal Blue SS, including its chemical and physical
properties, synthesis, applications, and analytical methodologies, with a focus on providing
actionable insights for research and development professionals.

Physicochemical Properties

Opal Blue SS is a complex organic molecule with the chemical formula C37H30CIN3.[3] Its
structure, based on a central carbon atom bonded to three aryl groups, is responsible for its
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distinct color and solubility characteristics. A summary of its key physicochemical properties is
presented below.

Property Value

Molecular Formula C37H30CIN3

Molecular Weight 552.11 g/mol [3]
Appearance Blue powder[4]

Boiling Point 710.2 °C at 760 mmHgJ3]
Flash Point 383.3 °CJ3]

Water Solubility 2.081 pg/L at 25 °CJ[3][5]
LogP 6.01 at 25 °C[5]

Opal Blue SS is slightly soluble in ethanol, producing a blue solution.[1][3] In the presence of
concentrated sulfuric acid, it exhibits a brown-light yellow color, with a blue precipitate forming
upon dilution.[1][3]

Caption: Chemical structure of Opal Blue SS (Solvent Blue 23).

Synthesis of Opal Blue SS

The synthesis of Opal Blue SS is a multi-step process that involves the formation of the
triphenylmethane core followed by the introduction of functional groups that impart its
characteristic color. The general manufacturing method involves the reaction of C.l. Basic Red
9 with an excess of aniline in the presence of benzoic acid.[1][2] This reaction is typically
carried out at elevated temperatures, around 170-180 °C.[1][5]

Alternative synthetic routes include:

e The reaction of 4-(4-Aminobenzyl)benzenamine with aniline, aniline hydrochloride, 1-
Nitrobenzene, and Ferric chloride at 170 °C.[1][5]

o Heating a mixture of aniline, p-Methylaniline, and Triethylamine hydrochloride with Iron or
Ferrous chloride and 1-Nitrobenzene.[1][5]
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o Oxidation of a mixture of aniline and p-Methylaniline with Arsenic acid hemihydrate.[1][5]

e Heating aniline with tetrachloromethane.[1][5]

Reactants

Benzoic Acid (catalyst)

Reaction Product

Aniline (excess) Heating (170-180 °C) P»-| Opal Blue SS

C.l. Basic Red 9

Click to download full resolution via product page
Caption: General synthesis workflow for Opal Blue SS.
Applications of Opal Blue SS
The unique properties of Opal Blue SS lend it to a variety of applications across different fields:

¢ Industrial Manufacturing: It is used as a colorant in the production of laser-welded articles,
imparting a distinct green-light blue color.[3][5]

o Textile Industry: Opal Blue SS is utilized in textile dyeing and printing, valued for its good
color fastness and stability.[4][6]

e Microbiology: In the form of Spirit Blue, it is a key component of Spirit Blue Agar, a medium
used for the detection of lipase activity in bacteria.[7] The dye acts as an indicator, forming a
halo around colonies of lipolytic microorganisms.[2]

» Histology: It can be employed as a stain to visualize specific cellular structures, such as
nuclei and certain granules.[2]
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» Pharmacology and Virology: In research settings, it has been used to assess cell viability
and death in studies investigating the interaction of drugs and viruses with cells.[2]

Analytical Methodologies

The purity and concentration of Opal Blue SS can be determined using various analytical
techniques. High-performance liquid chromatography (HPLC) and UV-Visible spectroscopy are
commonly employed for this purpose.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This protocol outlines a general method for determining the purity of Opal Blue SS.
Instrumentation:

o HPLC system with a UV-Vis detector

e C18 analytical column (e.g., 4.6 mm x 250 mm, 5 um patrticle size)

Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Opal Blue SS standard of known purity

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 85:15 v/v).
The exact ratio may need to be optimized based on the specific column and system.

o Standard Solution Preparation: Accurately weigh a known amount of Opal Blue SS standard
and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of dilutions
to create a calibration curve.
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o Sample Preparation: Dissolve a known amount of the Opal Blue SS sample in the mobile
phase.

o Chromatographic Conditions:
o Flow Rate: 1.0 mL/min
o Injection Volume: 10-20 pL

o Detection Wavelength: Set the detector to the wavelength of maximum absorbance for
Opal Blue SS (around 586 nm).[8]

e Analysis: Inject the standard solutions and the sample solution into the HPLC system.

» Data Analysis: Identify the peak corresponding to Opal Blue SS based on the retention time
of the standard. Calculate the purity of the sample by comparing the peak area of the sample
to the calibration curve.
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Caption: Workflow for HPLC analysis of Opal Blue SS.

Toxicological and Safety Information
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As with any chemical substance, proper handling and safety precautions are essential when
working with Opal Blue SS.

e General Hazards: The available safety data does not classify Opal Blue SS as a hazardous
substance according to GHS criteria for 100% of reports.[9] However, it is intended for
industrial and research use only.[3]

o Handling: Standard laboratory safety practices should be followed. This includes working in a
well-ventilated area, wearing appropriate personal protective equipment (PPE) such as
gloves, safety glasses, and a lab coat.

o First Aid Measures:

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[10]

o Skin Contact: Wash the affected area with soap and water.

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes.

o Ingestion: Do not induce vomiting. Seek immediate medical attention.
o Storage: Store in a cool, dry place away from incompatible materials.

It is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier for the
most detailed and up-to-date safety information.[10]

Conclusion

Opal Blue SS (Solvent Blue 23) is a triarylmethane dye with a unique set of properties that
make it valuable in a range of industrial and scientific applications. Its vibrant color, solubility in
organic solvents, and role as a biological indicator underscore its versatility. A thorough
understanding of its physicochemical properties, synthesis, and analytical methods is essential
for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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